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Compound of Interest

Compound Name: Magnesium tungstate

Cat. No.: B076317 Get Quote

In the realm of materials science, the selection of an appropriate material is paramount to the

success and efficacy of any application. This guide provides a detailed, objective comparison of

the physical and mechanical properties of tungsten and two common magnesium alloys,

AZ31B and AZ91D. The information presented herein, supported by experimental data, is

intended for researchers, scientists, and professionals in drug development and other fields

requiring a comprehensive understanding of these materials.

Quantitative Material Properties
The following table summarizes the key quantitative properties of tungsten, AZ31B magnesium

alloy, and AZ91D magnesium alloy, facilitating a clear and direct comparison.
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Property Tungsten (Pure)
Magnesium Alloy
(AZ31B)

Magnesium Alloy
(AZ91D)

Density 19.27 g/cm³[1] 1.77 g/cm³[2] 1.81 g/cm³[3]

Melting Point 3422 °C (6192 °F)[4]
605 - 630 °C (1120 -

1170 °F)[5]

470 - 595 °C (878 -

1100 °F)[3]

Tensile Strength,

Ultimate
~980 MPa 255 - 290 MPa[2] 230 MPa[3]

Tensile Strength, Yield ~750 MPa 150 - 220 MPa[2] 150 MPa[3][6]

Young's Modulus

(Modulus of Elasticity)
405 GPa[1] 45 GPa[2] 44.8 GPa[3]

Thermal Conductivity 164 - 175 W/m·K[1][7] 96 W/m·K[2][8] 72.7 W/m·K[3][6]

Experimental Protocols
The data presented in this guide is determined through standardized experimental

methodologies to ensure accuracy and reproducibility. The key protocols are detailed below.

Tensile Testing
The tensile properties of metallic materials, including ultimate tensile strength, yield strength,

and modulus of elasticity, are determined in accordance with the ASTM E8/E8M - 22 Standard

Test Methods for Tension Testing of Metallic Materials.

Specimen Preparation: Test specimens are machined to standardized dimensions from the

material to be tested. The geometry of the specimen is critical and is defined by the standard

to ensure consistent and comparable results.

Test Procedure: The specimen is mounted in a universal testing machine. A uniaxial tensile

force is applied to the specimen at a controlled rate. The force applied and the resulting

elongation of the specimen are continuously measured.

Data Analysis: The stress (force per unit area) and strain (change in length per unit length)

are calculated from the recorded data. A stress-strain curve is plotted, from which the key
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tensile properties are determined.

Ultimate Tensile Strength: The maximum stress the material can withstand before fracture.

Yield Strength: The stress at which the material begins to deform plastically. This is often

determined using the 0.2% offset method.

Young's Modulus: The slope of the initial, linear-elastic portion of the stress-strain curve,

representing the material's stiffness.

Density Measurement
The density of solid materials is typically measured using the Archimedes principle, as outlined

in standards such as ASTM B962 - 17 Standard Test Methods for Density of Compacted or

Sintered Powder Metallurgy (PM) Products Using Archimedes’ Principle.

Principle: This method is based on the principle that the buoyant force on a submerged

object is equal to the weight of the fluid displaced by the object.

Procedure:

The dry weight of the material sample is measured in air.

The sample is then submerged in a fluid of known density (typically distilled water) and its

submerged weight is measured.

For porous materials, the sample is first impregnated with a sealant or oil to prevent water

absorption before being weighed in water.

Calculation: The density is calculated by dividing the dry mass of the sample by the

difference between its dry mass and its submerged mass, and then multiplying by the density

of the fluid.

Material Selection Workflow
The choice between tungsten and magnesium alloys is highly dependent on the specific

requirements of the application. The following diagram illustrates a simplified decision-making

workflow for material selection based on key properties.
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Application Requirement High Density / Weight Required?

High Temperature Resistance (>600°C) Required?
Yes

Lightweight a Primary Concern?

No

High Strength & Stiffness Required?

Yes

Re-evaluate RequirementsNo

Select TungstenYes

No

Select Magnesium AlloyYes

No

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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